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Compound of Interest

Compound Name: 5,7-Dimethylundecane

Cat. No.: B100999

For Researchers, Scientists, and Drug Development Professionals

Abstract

5,7-Dimethylundecane is a branched-chain alkane with the chemical formula C13H28.[1] It is
a colorless and odorless liquid at room temperature.[1] This document provides a
comprehensive overview of the known properties and applications of 5,7-Dimethylundecane,
with a focus on information relevant to scientific research and development. Currently, the
publicly available data on this compound is limited, primarily identifying its use in industrial
applications rather than in the biomedical or pharmaceutical fields.

Chemical and Physical Properties

5,7-Dimethylundecane is characterized by an eleven-carbon undecane backbone with two
methyl groups attached at the 5th and 7th carbon positions.[1] While specific experimental data
for some physical properties are not readily available, computed properties and basic identifiers
are summarized below.
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Property Value Source

Molecular Formula C13H28 PubChem

Molecular Weight 184.37 g/mol LookChem([1]

IUPAC Name 5,7-dimethylundecane PubChem

CAS Number 17312-83-3 LookChem, NIST[1][2]
Appearance Colorless, odorless liquid LookChem([1]

Melting Point N/A LookChem[1]

Boiling Point N/A LookChem[1]

Flash Point N/A LookChem([1]

Density N/A LookChem[1]

Note: "N/A" indicates that the data was not available in the cited sources.

Industrial Applications

The primary documented uses of 5,7-Dimethylundecane are in industrial settings. Its stable,
non-reactive nature and low toxicity make it suitable for a range of applications.[1]

e Solvent: Due to its hydrocarbon structure, it can be used as a solvent for nonpolar
substances.

e Chemical Intermediate: It can serve as a starting material or intermediate in the synthesis of
other chemical compounds.

e Lubricants and Fuels: It is a component in the production of lubricants and fuels.[1] 5,7-
Dimethylundecane is also found in trace amounts in petroleum and is considered a
component of gasoline.[1]

Biological Activity and Relevance to Drug
Development
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Extensive searches of scientific literature did not yield any specific studies on the biological
activity of 5,7-Dimethylundecane. There is no current evidence to suggest that it acts as a
signaling molecule, a pheromone, or possesses any therapeutic properties that would make it a
direct subject of interest for drug development professionals. Its classification as a simple
alkane suggests low biological reactivity.

Experimental Protocols

No specific experimental protocols for the synthesis or application of 5,7-Dimethylundecane in
a research context were found in the available literature. Industrial synthesis would likely
involve standard organic chemistry techniques for alkane production, such as alkylation or
isomerization of petroleum-derived feedstocks.

Logical Relationships and Workflows

Given the limited specialized applications of 5,7-Dimethylundecane, a logical workflow for its
current use is primarily within the industrial chemical sector.
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Caption: Industrial production and application workflow for 5,7-Dimethylundecane.

Conclusion

Based on currently available information, 5,7-Dimethylundecane is a simple branched-chain
alkane with established uses in the industrial sector as a solvent, chemical intermediate, and a
component of fuels and lubricants. There is a notable absence of data regarding its biological
activity, and it does not appear to be a compound of current interest in the fields of biomedical
research or drug development. Further research would be required to explore any potential
biological roles or novel applications for this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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